The thermal decomposition of oxalates. Part VI. The decomposition and surface properties of ferric oxalate

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000281

Abstract

Ferric oxalate on thermal decomposition produces an oxide with a porous structure which differs according to the nature of the heat treatment. In particular, there is a marked difference between samples heated directly at temperatures around 400°C and samples heated to this temperature after previous heat treatment at 190°. This is associated with the rapidity of the transformation from an amorphous to a crystalline modification of ferric oxide at about 400°.

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